N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide

• IUPAC Name: N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C17H16N2O2S2/c1-2-15-16(13-9-5-3-6-10-13)18-17(22-15)19-23(20,21)14-11-7-4-8-12-14/h3-12H,2H2,1H3,(H,18,19)
• InChI Key: SDCLFLTWAKZNFS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(S1)NS(=O)(=O)C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C17H16N2O2S2
• Molecular Weight: 344.5 g/mol

Description

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide, also known as EPTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. EPTB belongs to the class of thiazole-based compounds that have been found to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Mechanism of Action

The mechanism of action of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide has been found to bind to the active site of carbonic anhydrase, thereby inhibiting its activity and leading to a decrease in pH levels. It has also been found to inhibit the activity of various kinases and transcription factors involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide has been found to exhibit various biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, the inhibition of cancer cell growth, and the modulation of the immune response. N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide has also been found to exhibit anti-inflammatory and antimicrobial activities, which may be attributed to its ability to inhibit specific enzymes and signaling pathways.

Advantages and Limitations for Lab Experiments

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide also has some limitations, including its relatively high cost and limited availability. Moreover, N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide may exhibit different biological activities depending on the cell type and experimental conditions, which may complicate the interpretation of results.

Future Directions

There are several future directions for research on N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide, including the elucidation of its mechanism of action, the identification of its molecular targets, and the optimization of its pharmacological properties. Moreover, N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide may have potential applications in the treatment of various diseases, including cancer, inflammation, and infectious diseases. Therefore, further studies are needed to fully explore the therapeutic potential of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide and its derivatives.
Conclusion:
In conclusion, N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide is a thiazole-based compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide has been found to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The synthesis of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide is relatively straightforward, and the compound has been extensively studied for its potential applications in various fields. However, further studies are needed to fully elucidate the mechanism of action and therapeutic potential of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide and its derivatives.

Synthesis Methods

The synthesis of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide involves the reaction of 5-ethyl-4-phenyl-2-aminothiazole with benzenesulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine or pyridine, and the product is obtained in good yield with high purity. The chemical structure of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide has been confirmed by various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide has been extensively studied for its potential applications in drug discovery and development. It has been found to exhibit potent inhibitory activity against various enzymes, including carbonic anhydrase, a key enzyme involved in the regulation of pH in the body. N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide has also been found to inhibit the growth of cancer cells and exhibit anti-inflammatory and antimicrobial activities.